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Compound of Interest

Compound Name: 4-Acetamidophenylboronic acid

cat. No.: BO41511

An In-depth Technical Guide to 4-Acetamidophenylboronic Acid: Properties, Reactivity, and
Applications

Foreword

As a cornerstone reagent in modern synthetic chemistry, 4-Acetamidophenylboronic acid
offers a unique combination of stability, reactivity, and functional versatility. Its structure,
featuring an electron-donating acetamido group and the synthetically powerful boronic acid
moiety, makes it an indispensable building block for creating complex molecular architectures.
This guide provides researchers, scientists, and drug development professionals with a
comprehensive overview of its fundamental properties, core reactivity, and critical applications,
grounded in established chemical principles and field-proven insights.

Core Physicochemical Properties

The utility of any chemical reagent begins with a thorough understanding of its physical and
chemical characteristics. 4-Acetamidophenylboronic acid is typically supplied as a white to
light yellow or gray-tan crystalline powder.[1][2] Its properties are summarized below.

Table 1: Physicochemical Properties of 4-Acetamidophenylboronic Acid
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Property Value Source(s)
CAS Number 101251-09-6 [1][3]
Molecular Formula CsH10BNOs [1][4]
Molecular Weight 178.98 g/mol [11[3]
Melting Point 215-220 °C (lit.) or 231 °C (lit.) [11[3]
Appearance White to light yellow crystalline o

powder

Water Solubility

85 g/L (at 70 °C)

[2]

Storage Conditions

Room Temperature, Sealed in

dry, Keep in dark place

[1](2]

SMILES

CC(=0O)Nciccce(ccl)B(0)O

[3]

InChl Key

VYEWTHXZHHATTA-
UHFFFAOYSA-N

[3]

Note: Reported melting points can vary slightly between suppliers.

Synthesis Pathway

A common and efficient method for preparing 4-Acetamidophenylboronic acid involves a
two-step sequence starting from 4-nitrobenzeneboronic acid. This process is favored for its
high yields and relatively mild conditions.[5]

o Catalytic Hydrogenation: The nitro group of 4-nitrobenzeneboronic acid is first reduced to an
amine using a palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere. This step
yields 4-aminophenylboronic acid.[5]

o Acetylation: The resulting 4-aminophenylboronic acid is then acetylated, typically using
acetic anhydride or acetyl chloride, to install the acetamido group, yielding the final product.
The acetamido group serves as a stable, protected form of aniline, enhancing the
compound's stability during subsequent reactions.[5]
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Step 1: Reduction

@-Nitrobenzeneboronic AcioD

Hz, Pd/C Catalyst

@-Aminophenylboronic AcioD

Step 2: Acetylation

Acetic Anhydride

@-Acetamidophenylboronic Aci@
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Reductive
Elimination

Oxidative
Addition

Transmetalation

____________________ Ar-Pd(II)L2-X - Ar-Pd(I)L2-Ar'

Ar'-B(OH)2
(4-Acetamidophenyl
boronic acid)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. 4-Acetamidophenylboronic acid Five Chongging Chemdad Co. , Ltd [chemdad.com]
3. W ZBEEEWER | Sigma-Aldrich [sigmaaldrich.com]

4. scht.com [scbt.com]

5. 4-Acetamidophenylboronic Acid | High-Purity RUO [benchchem.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b041511?utm_src=pdf-body-img
https://www.benchchem.com/product/b041511?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/40168
https://www.chemdad.com/index.php?c=article&id=46615
https://www.sigmaaldrich.com/TW/zh/product/aldrich/565806
https://www.scbt.com/zh/p/4-acetamidophenylboronic-acid-101251-09-6
https://www.benchchem.com/product/b041511
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [4-Acetamidophenylboronic acid basic properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041511#4-acetamidophenylboronic-acid-basic-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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